Cas no 1266975-27-2 (5-chloro-2-[(5R)-5-methyl-1,4-diazepan-1-yl]-1,3-benzoxazole)

• Product Name: 5-chloro-2-[(5R)-5-methyl-1,4-diazepan-1-yl]-1,3-benzoxazole
• CAS No: 1266975-27-2
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• MDL: MFCD22124911
• CID: 1124046
• PubChem ID: 53260164
• Update Time: 2025-11-06

5-chloro-2-[(5R)-5-methyl-1,4-diazepan-1-yl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• (R)-5-chloro-2-(5-methyl-1,4-diazepan-1-yl)benzo[d]oxazole
• 5-chloro-2-[(5R)-5-methyl-1,4-diazepan-1-yl]-1,3-benzoxazole
• 5-Chloro-2-[(5R)-hexahydro-5-methyl-1H-1,4-diazepin-1-yl]benzoxazole
• BCP14129
• 2930AH
• (R)-5-chloro-2-(5-Methyl-1,4-diazepan-1-yl)benzo[d
• Benzoxazole, 5-chloro-2-[(5R)-hexahydro-5-methyl-1H-1,4-diazepin-1-yl]-
• SCHEMBL13735931
• AKOS026673943
• MFCD22124911
• 1266975-27-2
• AMY38841
• C13H16ClN3O
• DB-300035
• DTXSID60693235
• CS-M1403
• AS-39000

• MDL： MFCD22124911
• Inchi： 1S/C13H16ClN3O/c1-9-4-6-17(7-5-15-9)13-16-11-8-10(14)2-3-12(11)18-13/h2-3,8-9,15H,4-7H2,1H3/t9-/m1/s1
• InChI Key： RADJSLVGESASMK-SECBINFHSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCN[C@H](C)CC1)O2

Computed Properties

• Exact Mass: 265.09800
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.3

Experimental Properties

• Density: 1.221
• Boiling Point: 395 ºC
• Flash Point: 193 ºC
• PSA: 41.30000
• LogP: 3.06320